Phenyl 4-Aminosalicylate
Phenyl 4-Aminosalicylate
Phenyl Aminosalicylate is the phenyl ester of para-aminosalicylic acid, reported to have less side effects than simple salts of para-aminosalicylic acid.
4-amino-2-hydroxybenzoic acid phenyl ester is a carbonyl compound.
4-amino-2-hydroxybenzoic acid phenyl ester is a carbonyl compound.
Brand Name:
Vulcanchem
CAS No.:
133-11-9
VCID:
VC0050520
InChI:
InChI=1S/C13H11NO3/c14-9-6-7-11(12(15)8-9)13(16)17-10-4-2-1-3-5-10/h1-8,15H,14H2
SMILES:
C1=CC=C(C=C1)OC(=O)C2=C(C=C(C=C2)N)O
Molecular Formula:
C13H11NO3
Molecular Weight:
229.23 g/mol
Phenyl 4-Aminosalicylate
CAS No.: 133-11-9
Reference Standards
VCID: VC0050520
Molecular Formula: C13H11NO3
Molecular Weight: 229.23 g/mol
| CAS No. | 133-11-9 |
|---|---|
| Product Name | Phenyl 4-Aminosalicylate |
| Molecular Formula | C13H11NO3 |
| Molecular Weight | 229.23 g/mol |
| IUPAC Name | phenyl 4-amino-2-hydroxybenzoate |
| Standard InChI | InChI=1S/C13H11NO3/c14-9-6-7-11(12(15)8-9)13(16)17-10-4-2-1-3-5-10/h1-8,15H,14H2 |
| Standard InChIKey | DNVVZWSVACQWJE-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)OC(=O)C2=C(C=C(C=C2)N)O |
| Canonical SMILES | C1=CC=C(C=C1)OC(=O)C2=C(C=C(C=C2)N)O |
| Melting Point | 153.0 °C |
| Description | Phenyl Aminosalicylate is the phenyl ester of para-aminosalicylic acid, reported to have less side effects than simple salts of para-aminosalicylic acid. 4-amino-2-hydroxybenzoic acid phenyl ester is a carbonyl compound. |
| Solubility | 3.05e-05 M |
| Synonyms | FR 7; Fenamisal; NSC 40144; PAS-Tebamin; Pheny-PAS-Tebamin; Phenyl 4-Amino-2-hydroxybenzoate; Phenyl 4-Aminosalicylate; Phenyl PAS; Phenyl Aminosalicylate; Phenyl p-Aminosalicylate; Phenyl-PAS-Tebamin; Tebamin; Tebamin-Leo; Tebanyl; p-Aminosalicylic |
| PubChem Compound | 8609 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume